Cas no 678186-07-7 (4-ETHOXY-3-[(MORPHOLINE-4-CARBONYL)-AMINO]-BENZENESULFONYL CHLORIDE)

• Product Name: 4-ETHOXY-3-[(MORPHOLINE-4-CARBONYL)-AMINO]-BENZENESULFONYL CHLORIDE
• CAS No: 678186-07-7
• MF: C₁₃H₁₇ClN₂O₅S
• MW: 348.802481412888
• CID: 5233661
• Update Time: 2025-10-24

4-ETHOXY-3-[(MORPHOLINE-4-CARBONYL)-AMINO]-BENZENESULFONYL CHLORIDE Chemical and Physical Properties

Names and Identifiers

• 4-ETHOXY-3-[(MORPHOLINE-4-CARBONYL)-AMINO]-BENZENESULFONYL CHLORIDE
• Benzenesulfonyl chloride, 4-ethoxy-3-[(4-morpholinylcarbonyl)amino]-
• 4-Ethoxy-3-(morpholine-4-carboxamido)benzenesulfonyl chloride

• Inchi： 1S/C13H17ClN2O5S/c1-2-21-12-4-3-10(22(14,18)19)9-11(12)15-13(17)16-5-7-20-8-6-16/h3-4,9H,2,5-8H2,1H3,(H,15,17)
• InChI Key： XOGNRODKZXHRNA-UHFFFAOYSA-N
• SMILES： CCOC1C=CC(S(Cl)(=O)=O)=CC=1NC(N1CCOCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6

Additional information on 4-ETHOXY-3-[(MORPHOLINE-4-CARBONYL)-AMINO]-BENZENESULFONYL CHLORIDE

Research Briefing on 4-ETHOXY-3-[(MORPHOLINE-4-CARBONYL)-AMINO]-BENZENESULFONYL CHLORIDE (CAS: 678186-07-7)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of sulfonyl chloride derivatives as key intermediates in drug discovery and development. Among these, 4-ETHOXY-3-[(MORPHOLINE-4-CARBONYL)-AMINO]-BENZENESULFONYL CHLORIDE (CAS: 678186-07-7) has emerged as a compound of interest due to its versatile reactivity and potential applications in the synthesis of biologically active molecules. This briefing aims to provide an overview of the latest research findings related to this compound, focusing on its synthesis, characterization, and potential therapeutic applications.

The compound 4-ETHOXY-3-[(MORPHOLINE-4-CARBONYL)-AMINO]-BENZENESULFONYL CHLORIDE is a sulfonyl chloride derivative that has been investigated for its role as a building block in the synthesis of sulfonamide-based drugs. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anticancer properties. Recent studies have explored the optimization of synthetic routes for this compound, with a focus on improving yield and purity while minimizing environmental impact. Green chemistry approaches, such as the use of catalytic methods and solvent-free conditions, have been reported to enhance the efficiency of its synthesis.

In addition to its synthetic utility, 4-ETHOXY-3-[(MORPHOLINE-4-CARBONYL)-AMINO]-BENZENESULFONYL CHLORIDE has been evaluated for its potential as a precursor in the development of novel enzyme inhibitors. Research has demonstrated its ability to interact with specific enzyme active sites, particularly those involved in inflammatory and proliferative pathways. For instance, recent in vitro studies have shown that derivatives of this compound exhibit inhibitory activity against carbonic anhydrase isoforms, which are implicated in conditions such as glaucoma and cancer. These findings suggest its potential as a lead compound for the design of targeted therapies.

Further investigations into the pharmacological properties of 4-ETHOXY-3-[(MORPHOLINE-4-CARBONYL)-AMINO]-BENZENESULFONYL CHLORIDE have revealed its promising role in the modulation of protein-protein interactions. Its unique structural features, including the morpholine carbonyl moiety, contribute to its ability to disrupt key signaling pathways. Recent computational studies, including molecular docking and dynamics simulations, have provided insights into its binding modes and affinity for various biological targets. These studies underscore the compound's potential as a versatile scaffold for drug design.

Despite these advancements, challenges remain in the development of 4-ETHOXY-3-[(MORPHOLINE-4-CARBONYL)-AMINO]-BENZENESULFONYL CHLORIDE-based therapeutics. Issues such as stability, bioavailability, and selectivity need to be addressed through further structural optimization and formulation studies. Ongoing research is focused on derivatization strategies to enhance its pharmacokinetic and pharmacodynamic profiles. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-ETHOXY-3-[(MORPHOLINE-4-CARBONYL)-AMINO]-BENZENESULFONYL CHLORIDE (CAS: 678186-07-7) represents a promising compound with diverse applications in medicinal chemistry. Its synthetic versatility, coupled with its potential biological activities, positions it as a valuable tool for drug discovery. Future research should prioritize the exploration of its therapeutic potential and the development of scalable synthetic methods to facilitate its broader use in the pharmaceutical industry.